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Compound of Interest

Compound Name: PKUMDL-LC-101-D04

Cat. No.: B3026041 Get Quote

Technical Support Center: PKUMDL-LC-101-D04
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the potential interference of PKUMDL-LC-101-D04 with

common laboratory assays. The information is presented in a question-and-answer format to

directly address specific issues that may be encountered during experimentation.

Compound Information
Property Value Reference

Product Name PKUMDL-LC-101-D04 [1][2]

Synonyms GPX4-Activator-1d4 [1]

CAS Number 2143896-83-5 [1][2]

Molecular Formula C₁₄H₂₃ClN₄O₂S₂ [1][2]

Mechanism of Action

Allosteric activator of

Glutathione Peroxidase 4

(GPX4)

[1][2][3]

Solubility Soluble in DMSO [2][3]

UV Absorbance (λmax) 260, 291 nm [2]
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Quantitative Biological Activity
Concentration Effect Assay Type Reference

20 µM

Increased GPX4

activity to 150% of

control

Cell-free assay [1][2][3]

61 µM

Increased GPX4

activity to 150% of

control

Mouse embryonic

fibroblast (MEF) cell

extracts

[1][2][3]

0-150 µM

Activates GPX4 in

cells and protects

against the toxic

effects of cholesterol

peroxide

Cellular assay [1]

200 µM

Reduced cholesterol

hydroperoxide-

induced MEF death

Cellular assay [1][2]

65 µM (24h)

Did not reduce ROS

production in 661W

cells

Cellular assay [1]

65 µM (24h)

Significantly increased

MDA levels in 661W

cells

Cellular assay [1]

Mandatory Visualizations
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PKUMDL-LC-101-D04 Mechanism of Action

PKUMDL-LC-101-D04

GPX4 (Glutathione Peroxidase 4)

Allosterically Activates

Lipid Peroxides (L-OOH)

Reduces

Ferroptosis

Inhibits

Non-toxic Lipid Alcohols (L-OH)

Converted to Induces

Click to download full resolution via product page

Caption: Mechanism of action of PKUMDL-LC-101-D04 as a GPX4 activator to inhibit

ferroptosis.
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Troubleshooting Workflow for Potential Assay Interference

Unexpected Experimental Result

Review Experimental Controls
(e.g., vehicle, untreated)

Run Compound-Only Control
(PKUMDL-LC-101-D04 in assay buffer)

Controls OK?

No Interference Detected
(Investigate other causes)

Controls Not OK?

Perform Spectral Scan of Compound

High Blank Reading? Blank Reading Normal?

Interference Confirmed

Spectral Overlap?

Correct Data Using Blank or
Choose Alternative Assay

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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